Cas no 1171799-90-8 (4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole)

• Product Name: 4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole
• CAS No: 1171799-90-8
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 4683111
• Update Time: 2025-10-31

4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-ethyl-3,5-dimethyl-1H-pyrazole
• STK503176
• 4-chloro-1-ethyl-3,5-dimethylpyrazole
• 4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole

• Inchi： 1S/C7H11ClN2/c1-4-10-6(3)7(8)5(2)9-10/h4H2,1-3H3
• InChI Key： YMYAQCUZISCOIL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(CC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole

4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole (CAS No. 1171799-90-8): A Comprehensive Overview

4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole, identified by its CAS number 1171799-90-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and applications in medicinal chemistry. The structural features of 4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole, particularly the presence of a chloro substituent and ethyl group, contribute to its unique chemical properties and potential therapeutic benefits.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which makes it a versatile scaffold for drug design. The introduction of various substituents at different positions on the pyrazole ring can significantly alter its pharmacological profile. In the case of 4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole, the chloro group at the 4-position and the ethyl group at the 1-position, along with the dimethyl groups at the 3 and 5 positions, create a complex molecular structure that may exhibit multiple biological activities.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The< strong>4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole has been investigated for its potential role in various pharmacological pathways. For instance, it has shown promise in inhibiting certain enzymes and receptors that are implicated in inflammatory diseases and cancer. The chloro substituent, in particular, is known to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design.

The synthesis of 4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization steps are then employed to introduce the chloro, ethyl, and dimethyl groups at the desired positions. Advanced synthetic techniques, such as cross-coupling reactions and catalytic hydrogenation, are often utilized to achieve the desired molecular structure with high precision.

In terms of biological activity, 4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole has been found to exhibit significant inhibitory effects on certain enzymes associated with pain and inflammation. These findings are particularly intriguing given the growing demand for alternative treatments that target these pathways without causing adverse side effects. Additionally, preliminary studies suggest that this compound may have potential applications in neuroprotective therapies due to its ability to modulate neurotransmitter activity.

The pharmacokinetic properties of 4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole are also of great interest. Research indicates that this compound exhibits good oral bioavailability and moderate metabolic stability, which are crucial factors for its clinical efficacy. Further studies are ongoing to evaluate its distribution, excretion, and potential interactions with other drugs. These investigations will provide valuable insights into how this compound behaves within the human body and how it can be optimized for therapeutic use.

The development of new pharmaceuticals relies heavily on innovative synthetic methodologies and rigorous testing protocols. The< strong>4-Chloro-1-ethyl-3,5-dimethyl-1H-pyrazole, with its complex structure and promising biological activities, represents an excellent example of how structural modifications can lead to novel drug candidates. By leveraging cutting-edge synthetic techniques and comprehensive biological evaluations, researchers are paving the way for new treatments that address unmet medical needs.

In conclusion,< strong>4-Chloro-1-ethyl-3,5-dimethyl-H-pyrazole (CAS No. 1171799) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing innovative therapies that improve patient outcomes worldwide.